2-(2,4-Dichlorophenyl)quinoline-4-carbohydrazide

• IUPAC Name: 2-(2,4-dichlorophenyl)quinoline-4-carbohydrazide
• InChI: InChI=1S/C16H11Cl2N3O/c17-9-5-6-11(13(18)7-9)15-8-12(16(22)21-19)10-3-1-2-4-14(10)20-15/h1-8H,19H2,(H,21,22)
• InChI Key: JLICOSXEYHZCQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=C(C=C(C=C3)Cl)Cl)C(=O)NN
• Molecular Formula: C16H11Cl2N3O
• Molecular Weight: 332.2 g/mol
• CAS No.: 524932-68-1

Description

2-(2,4-Dichlorophenyl)quinoline-4-carbohydrazide (2,4-DCPQC) is a versatile chemical compound with a wide range of applications in scientific research. It is a white powder that is soluble in water and has a melting point of 230-232°C. 2,4-DCPQC has been used in a variety of lab experiments due to its unique properties, such as its high reactivity and its ability to interact with other molecules.

Scientific Research Applications

Antimicrobial Properties

2-(2,4-Dichlorophenyl)quinoline-4-carbohydrazide derivatives have been synthesized and evaluated for their antimicrobial properties. Several studies have demonstrated the effectiveness of these compounds against a variety of microorganisms. For instance, compounds synthesized from quinoline-2-carbohydrazide showed significant antimicrobial activity against both gram-positive and gram-negative bacteria and fungi (Keshk et al., 2008; Vaghasiya et al., 2014; Faldu et al., 2014; Bello et al., 2017). Additionally, derivatives of quinoline-4-carbohydrazide exhibited potent antibacterial and anticancer properties in vitro, with specific compounds showing remarkable cytotoxicity against certain cancer cell lines (Adimule et al., 2014).

Structural and Material Sciences

The crystal structures of compounds derived from this compound have been determined and analyzed. Studies have highlighted the importance of structural motifs such as cage-type and π(quinoline)⋯π(quinoline) interactions in these compounds, providing insights into their potential applications in material sciences (de Souza et al., 2015).

Drug Synthesis and Pharmacological Properties

The derivatives of this compound have also been recognized for their pharmacological properties. Research has been conducted on the synthesis of novel heterocyclic compounds from these derivatives, exploring their biological activity, and identifying their potential as therapeutic agents (Mesiti et al., 2021). Further studies have explored the anti-inflammatory and analgesic activities of specific carboxamide derivatives, showing promising results in various biological evaluations (Khalifa et al., 2017).

Safety and Hazards

For detailed safety and hazard information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.